Cas no 1270308-89-8 (2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid)

• Product Name: 2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid
• CAS No: 1270308-89-8
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 6061862
• PubChem ID: 82613832
• Update Time: 2025-05-24

2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid
• Benzeneacetic acid, α-amino-3-chloro-2-methoxy-
• 1270308-89-8
• EN300-1966029

• Inchi： 1S/C9H10ClNO3/c1-14-8-5(7(11)9(12)13)3-2-4-6(8)10/h2-4,7H,11H2,1H3,(H,12,13)
• InChI Key： APCGTLYZPSVRBG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1OC)(N)C(=O)O

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 366.2±42.0 °C(Predicted)
• pka: 1.61±0.10(Predicted)

Additional information on 2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid

Comprehensive Overview of 2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid (CAS No. 1270308-89-8)

2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid (CAS No. 1270308-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique amino acid structure and chloro-methoxyphenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid", "CAS 1270308-89-8 applications", and "pharmaceutical intermediates", reflecting its relevance in modern chemistry.

The molecular structure of 2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid features a chiral center, making it a valuable building block for enantioselective synthesis. Its chloro and methoxy substituents enhance its reactivity, enabling diverse functionalization. Recent studies highlight its potential in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds. Searches for "chiral intermediates in drug discovery" and "green chemistry approaches for amino acid derivatives" underscore its intersection with trending scientific topics.

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Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid, ensuring compliance with regulatory standards. The compound's stability under various conditions is another area of interest, with searches like "storage conditions for CAS 1270308-89-8" and "degradation pathways of chloro-methoxyphenyl derivatives" frequently appearing in scientific literature.

In conclusion, 2-amino-2-(3-chloro-2-methoxyphenyl)acetic acid (CAS No. 1270308-89-8) represents a versatile and high-value chemical entity. Its applications span drug development, agrochemical innovation, and material science, making it a focal point for researchers addressing challenges like drug resistance and crop protection. By aligning with current trends such as precision medicine and green synthesis, this compound continues to inspire advancements across multiple disciplines.